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Abstract
This application note provides a detailed protocol for the quantitative analysis of fludioxonil, a
non-systemic phenylpyrrole fungicide, in various plant tissues using High-Performance Liquid

Chromatography (HPLC) with Ultraviolet (UV) detection. The described methodology is

intended for researchers, scientists, and quality control professionals in the agricultural and

food safety sectors. The protocol outlines sample preparation using a modified QuEChERS

(Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and clean-up procedure, followed

by chromatographic separation and quantification. This method is demonstrated to be robust,

with high recovery rates and low limits of detection and quantification, making it suitable for

routine monitoring of fludioxonil residues.

Introduction
Fludioxonil is widely used in agriculture to control a variety of fungal pathogens on fruits,

vegetables, and ornamental crops.[1] Its persistence in plant tissues necessitates reliable and

validated analytical methods to ensure compliance with regulatory limits and to assess

potential dietary risks. HPLC with UV detection is a widely accessible and cost-effective

technique for the quantification of fludioxonil residues.[2][3][4] This document presents a

comprehensive protocol, including sample preparation and HPLC-UV analysis, applicable to a

range of plant matrices.
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The following table summarizes the quantitative performance parameters of the HPLC-UV

method for fludioxonil analysis in various plant tissues.

Parameter Value
Plant Matrix
Examples

Reference

Limit of Detection

(LOD)
0.02 mg/kg Lettuce [5]

Limit of Quantification

(LOQ)
0.01–0.05 mg/kg

Various crops

including sorghum

grain, citrus, and

apples

[1][6]

Linearity (Correlation

Coefficient, R²)
> 0.998 Rice, Lettuce [2][3][5]

Recovery 85.9% - >98%
Lettuce, Rice, various

fruits and vegetables
[2][3][5][6]

UV Detection

Wavelength

212 nm, 254 nm, 268

nm
General [1][2][3][5]

Retention Time Varies with conditions General N/A

Experimental Protocols
Reagents and Materials

Fludioxonil analytical standard (97% purity or higher)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade or Milli-Q)

Magnesium sulfate (anhydrous)

Sodium chloride
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Primary secondary amine (PSA) sorbent

C18 solid-phase extraction (SPE) cartridges (optional, for additional cleanup)

0.45 µm syringe filters

Instrumentation
High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

Analytical column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Homogenizer or blender.

Centrifuge capable of 3000 rpm or higher.

Rotary evaporator (optional).

Analytical balance.

Standard Solution Preparation
Stock Standard Solution (100 µg/mL): Accurately weigh 10 mg of fludioxonil standard and

dissolve it in 100 mL of acetonitrile. Store at 4°C in the dark.

Working Standard Solutions: Prepare a series of working standards by diluting the stock

solution with acetonitrile to achieve concentrations ranging from 0.02 to 40.0 µg/mL.[5]

These solutions should be stored under the same conditions as the stock solution.

Sample Preparation (QuEChERS Method)
Homogenization: Weigh 10 g of a representative, homogenized plant tissue sample into a 50

mL centrifuge tube. For recovery experiments, spike the blank sample with a known

concentration of fludioxonil standard and let it stand overnight in a refrigerator.[5]

Extraction: Add 10 mL of acetonitrile to the centrifuge tube. Cap and shake vigorously for 1

minute.
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Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

Immediately cap and shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at 3000 rpm for 5 minutes.[5]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer a 1 mL aliquot of the

supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing 150 mg of

anhydrous magnesium sulfate and 50 mg of PSA.

Final Centrifugation: Vortex the microcentrifuge tube for 30 seconds and then centrifuge at

high speed for 2 minutes.

Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial for

analysis.[5]

HPLC-UV Analysis
Column: C18 (e.g., Prospher Star C18, 5 µm, 25 x 0.46 cm)[2][3]

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v or

50:50 v/v, may require optimization).[2][3][7]

Flow Rate: 1.0 mL/min.[2][3][7]

Injection Volume: 20 µL.[2][3]

Column Temperature: 25-40°C.[2][3][7]

UV Detection Wavelength: 268 nm (can be optimized between 212-270 nm).[1][7]

Quantification
Construct a calibration curve by plotting the peak area of the fludioxonil standard against its

concentration. Determine the concentration of fludioxonil in the sample extract from the

calibration curve and calculate the final residue concentration in the plant tissue (mg/kg) using

the appropriate dilution factors.
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Caption: Experimental workflow for fludioxonil analysis in plant tissues.
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Caption: Key stages in the fludioxonil analysis protocol.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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